Cas no 25368-61-0 (2-Propanone,1-(1-methoxyethoxy)-)

• Product Name: 2-Propanone,1-(1-methoxyethoxy)-
• CAS No: 25368-61-0
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 241770
• PubChem ID: 45085424
• Update Time: 2025-04-19

2-Propanone,1-(1-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(1-methoxyethoxy)-
• 2-Propanone, 1-(1-methoxyethoxy)- (8CI)
• Acetaldehyde,acetonyl methyl acetal (8CI)
• 25368-61-0
• ACETALDEHYDE,ACETONYL METHYL ACETAL

• Inchi： 1S/C6H12O3/c1-5(7)4-9-6(2)8-3/h6H,4H2,1-3H3
• InChI Key： NBTQLOUZWNKCKQ-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C(C)OC

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 35.53